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Compound of Interest

Compound Name: Methoxyfenozide

CAS No.: 161050-58-4

Cat. No.: B1676416 Get Quote

Executive Summary
Methoxyfenozide is a diacylhydrazine insecticide that functions as a Molting Accelerating

Compound (MAC).[1] Unlike neurotoxic agents (e.g., pyrethroids, organophosphates) that

cause immediate paralysis, Methoxyfenozide acts specifically on the endocrine system of

Lepidopteran larvae. It binds with high affinity to the ecdysone receptor (EcR), inducing a

premature and lethal molt.

Critical Success Factor: Efficacy is strictly dependent on ingestion by the target larva.

Methoxyfenozide exhibits limited translaminar activity and is non-systemic.[2] Therefore,

application timing must align precisely with egg hatch (neonate emergence) to ensure the larva

consumes a lethal dose immediately upon breaching the chorion or taking its first bite of

foliage. This guide details the mechanistic basis for this timing and provides protocols for

validating efficacy.

Mechanistic Basis: The "Lethal Molt" Pathway
To optimize application, one must understand that Methoxyfenozide does not kill by contact

toxicity in the traditional sense. It is an Ecdysone Receptor (EcR) Agonist.[3]
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In a normal physiological cycle, pulses of the steroid hormone 20-hydroxyecdysone (20E)

trigger molting. Methoxyfenozide mimics 20E but binds to the receptor complex (EcR:USP)

with higher affinity and, crucially, does not degrade. This persistent signal forces the larva into a

premature molt before it has accumulated sufficient nutritional reserves or synthesized a new

cuticle, leading to starvation and death trapped within the old exuviae.

Cessation of Feeding
A distinct advantage of this MoA is that while mortality (death) may take 3–7 days, cessation of

feeding occurs within 4–16 hours of ingestion. The larva enters the apolytic phase (separation

of cuticle) and stops eating to prepare for the molt that will kill it.
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Figure 1: Signal transduction pathway of Methoxyfenozide from ingestion to mortality. Note

the rapid cessation of feeding relative to the time of death.

Phenological Timing & Field Application
Because Methoxyfenozide must be ingested, the residue must be present on the plant tissue

before the larvae begin to feed. The "Window of Application" is defined by Degree Days (DD)

relative to a Biofix.

The "Born to Die" Strategy
The optimal strategy is Ovi-larvicidal: targeting the neonate as it chews through the egg casing

(chorion) or takes its first bite of the leaf. Older instars (L3-L5) require significantly higher doses

and may have already caused economic damage.

Degree Day (DD) Application Model (Example: Codling
Moth)
The following table synthesizes application windows based on accumulated Degree Days

(Celsius) following Biofix (sustained moth flight).
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Developmental
Stage

Accumulated DD
(°C)

Methoxyfenozide
Action

Application
Recommendation

Biofix 0
Mating/Egg Laying

begins

Deploy pheromone

traps; Monitor.

Egg Deposition 50 - 75
Eggs present on

foliage

PREPARE: Ensure

tank mix is ready.

Early Egg Hatch 100 - 150 OPTIMAL WINDOW
APPLY NOW. Targets

neonates hatching.

Peak Egg Hatch 200 - 250 High larval pressure

Re-Apply if pressure

is high (14-day

interval).

Late Instars > 400
Larvae inside

fruit/stem

Ineffective. Switch to

rescue chemistry

(e.g., Spinosyns).

Note: DD models vary by region (e.g., 100 DD °C ≈ 180-200 DD °F). Always consult local

extension phenology models.
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Figure 2: Decision logic for initiating treatment based on phenological modeling.
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Experimental Protocols
For researchers validating Methoxyfenozide activity, standard contact assays (topical

application) will yield false negatives due to the ingestion requirement. Use the following

protocols.

Protocol A: Diet Incorporation Bioassay (Laboratory)
Purpose: Determine LC50/LC90 values for a specific population (Resistance Monitoring).

Diet Preparation: Prepare standard Lepidopteran artificial diet (e.g., wheat germ/casein

based).

Stock Solution: Dissolve technical grade Methoxyfenozide in Acetone.

Incorporation:

Mix insecticide solution into liquid diet (approx. 50°C) to achieve serial dilutions (e.g., 0.01,

0.1, 1.0, 10, 100 ppm).

Control: Diet + Acetone only.

Dispensing: Pour diet into 24-well bioassay trays or 1oz cups. Allow to solidify and solvent to

evaporate (2 hours in fume hood).

Infestation: Place one 2nd instar (L2) larva per well. (L2 is preferred over L1 for handling

durability, but L1 is more sensitive).

Incubation: Hold at 25°C, 60% RH, 16:8 L:D photoperiod.

Assessment:

96 Hours: Score for mortality.

Criterion: Larvae that are dead, moribund, or stuck in a molting cycle (double head

capsule) are scored as dead.

Note: Weight reduction is a sensitive sublethal endpoint.
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Protocol B: Leaf-Dip Bioassay (Field Proxy)
Purpose: Test field-collected foliage for residual efficacy.

Collection: Collect leaves from treated field plots at 1, 3, 7, and 14 days post-application

(DAT).

Disc Preparation: Use a cork borer (4cm diameter) to cut leaf discs.

Setup: Place discs on moistened filter paper in petri dishes (abaxial side up).

Infestation: Introduce 5-10 neonate larvae per disc.

Assessment: Check mortality at 72 and 120 hours.

Self-Validation: If Control mortality > 20%, the replicate is invalid (check handling or

humidity).

Resistance Management & Optimization
Methoxyfenozide is an IRAC Group 18 compound.[4] To prevent metabolic resistance

(specifically Monooxygenase-mediated detoxification):

Rotation: Do not apply Group 18 compounds (Methoxyfenozide, Tebufenozide) for more

than 2 consecutive generations.

Tank Mixing:

Adjuvants: Use a spreader-sticker or methylated seed oil (MSO) to improve coverage and

rainfastness. Coverage is critical for ingestion.

Partners: Compatible with Group 28 (Diamides) or Group 5 (Spinosyns) for resistance

breaking, but avoid mixing with other MACs.

pH Stability: Maintain tank mix pH between 5.0 and 9.0. Hydrolysis is slow, but stability is

optimal at slightly acidic pH.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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